![molecular formula C11H14N2O B6162669 4-ethynyl-1-[(oxan-4-yl)methyl]-1H-pyrazole CAS No. 2098072-57-0](/img/no-structure.png)
4-ethynyl-1-[(oxan-4-yl)methyl]-1H-pyrazole
Overview
Description
The compound “4-ethynyl-1-[(oxan-4-yl)methyl]-1H-pyrazole” is a complex organic molecule that contains an ethynyl group (a carbon-carbon triple bond), a pyrazole ring (a five-membered ring containing two nitrogen atoms), and an oxan-4-ylmethyl group (which likely refers to a tetrahydro-2H-pyran-4-ylmethyl group, a type of ether) .
Molecular Structure Analysis
The molecular structure of “this compound” would likely be complex due to the presence of multiple functional groups. The ethynyl group would introduce unsaturation (a triple bond), the pyrazole ring would introduce aromaticity and nitrogen heteroatoms, and the oxan-4-ylmethyl group would introduce an ether linkage .Chemical Reactions Analysis
The reactivity of “this compound” would likely be influenced by the ethynyl group (which can participate in addition reactions), the pyrazole ring (which can undergo electrophilic substitution due to its aromaticity), and the oxan-4-ylmethyl group (which can undergo reactions typical of ethers) .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” would be influenced by its molecular structure. For instance, the presence of polar groups (like the ether in the oxan-4-ylmethyl group) could increase its solubility in polar solvents .Scientific Research Applications
Chemistry and Synthesis of Pyrazole Derivatives
Pyrazole derivatives have been extensively studied for their reactivity and utility as building blocks in heterocyclic chemistry. Gomaa and Ali (2020) reviewed the chemistry of 4-(dicyanomethylene)-3-methyl-l-phenyl-2-pyrazoline-5-ones, highlighting their significance in the synthesis of various heterocyclic compounds and dyes. These derivatives serve as valuable intermediates for generating a wide range of heterocyclic structures under mild conditions, showcasing the versatility of pyrazole scaffolds in synthetic organic chemistry (Gomaa & Ali, 2020).
Medicinal Chemistry Applications
In the domain of medicinal chemistry, pyrazole derivatives are notable for their wide spectrum of biological activities. Sharma et al. (2021) presented a comprehensive review on the synthetic approaches and medicinal significance of methyl-substituted pyrazoles, emphasizing their potential as medicinal scaffolds exhibiting a broad array of biological activities. This underscores the therapeutic potential of pyrazole derivatives in drug discovery, highlighting their roles in addressing various health conditions (Sharma et al., 2021).
Bioactive Pyrazole Derivatives
The bioactivity of pyrazole derivatives extends beyond their use in medicinal chemistry. Sheetal et al. (2018) discussed the synthesis and bioevaluation of novel pyrazole derivatives through microwave-assisted methods, indicating their potential in agrochemical and pharmaceutical sectors. These compounds display a range of activities, including antimicrobial, antifungal, and herbicidal properties, demonstrating the broad applicability of pyrazole derivatives in developing new bioactive compounds (Sheetal et al., 2018).
Safety and Hazards
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-ethynyl-1-[(oxan-4-yl)methyl]-1H-pyrazole involves the reaction of 4-bromo-1-[(oxan-4-yl)methyl]-1H-pyrazole with sodium ethynide in DMF followed by acidic workup to yield the desired product.", "Starting Materials": [ "4-bromo-1-[(oxan-4-yl)methyl]-1H-pyrazole", "Sodium ethynide", "DMF" ], "Reaction": [ "Add 4-bromo-1-[(oxan-4-yl)methyl]-1H-pyrazole (1.0 equiv) and sodium ethynide (1.2 equiv) to DMF.", "Stir the reaction mixture at room temperature for 24 hours.", "Quench the reaction with dilute HCl.", "Extract the product with ethyl acetate.", "Dry the organic layer over anhydrous Na2SO4.", "Concentrate the solution under reduced pressure.", "Purify the product by column chromatography to yield 4-ethynyl-1-[(oxan-4-yl)methyl]-1H-pyrazole." ] } | |
| 2098072-57-0 | |
Molecular Formula |
C11H14N2O |
Molecular Weight |
190.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
